Cas no 731003-87-5 (2-CHLORO-1-(2-METHYL-1H-INDOL-3-YL)PROPAN-1-ONE)

2-CHLORO-1-(2-METHYL-1H-INDOL-3-YL)PROPAN-1-ONE structure
731003-87-5 structure
Product Name:2-CHLORO-1-(2-METHYL-1H-INDOL-3-YL)PROPAN-1-ONE
CAS No:731003-87-5
MF:C12H12ClNO
MW:221.682782173157
MDL:MFCD04625526
CID:3030064
PubChem ID:3771152
Update Time:2025-04-21

2-CHLORO-1-(2-METHYL-1H-INDOL-3-YL)PROPAN-1-ONE Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-1-(2-METHYL-1H-INDOL-3-YL)PROPAN-1-ONE
    • AB01318115-02
    • G40618
    • SR-01000047720
    • SR-01000047720-1
    • AKOS016344101
    • 731003-87-5
    • AKOS000303360
    • Z56948413
    • 831-816-2
    • 2-Chloro-1-(2-methyl-1H-indol-3-yl)-propan-1-one
    • EN300-07223
    • NCGC00322578-01
    • MDL: MFCD04625526
    • Inchi: 1S/C12H12ClNO/c1-7(13)12(15)11-8(2)14-10-6-4-3-5-9(10)11/h3-7,14H,1-2H3
    • InChI Key: COXOTSLMVCSSMG-UHFFFAOYSA-N
    • SMILES: ClC(C)C(C1=C(C)NC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 221.0607417g/mol
  • Monoisotopic Mass: 221.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 32.9Ų

2-CHLORO-1-(2-METHYL-1H-INDOL-3-YL)PROPAN-1-ONE Security Information

  • HazardClass:IRRITANT

2-CHLORO-1-(2-METHYL-1H-INDOL-3-YL)PROPAN-1-ONE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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Chemenu
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Enamine
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Enamine
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Enamine
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